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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
Ethyl adamantane-1-carboxylate is a key synthetic intermediate that leverages the unique

physicochemical properties of the adamantane cage. Its rigid, three-dimensional structure and

lipophilic nature make it a valuable building block in medicinal chemistry and materials science.

The adamantane moiety can enhance the pharmacokinetic properties of drug candidates by

improving metabolic stability, increasing lipophilicity, and providing a rigid scaffold for precise

pharmacophore orientation. This guide provides a comprehensive overview of the synthesis,

properties, and synthetic applications of ethyl adamantane-1-carboxylate, complete with

detailed experimental protocols and quantitative data to facilitate its use in research and

development.

Introduction
The adamantane scaffold, a perfectly symmetrical, strain-free tricyclic hydrocarbon, has

garnered significant attention in drug discovery and development.[1][2] Its incorporation into

bioactive molecules can profoundly influence their absorption, distribution, metabolism, and

excretion (ADME) properties.[3] Ethyl adamantane-1-carboxylate serves as a versatile and

readily accessible entry point to a wide array of functionalized adamantane derivatives. This

document outlines its synthesis, key reactions, and the strategic application of this building

block in the synthesis of molecules with therapeutic potential.
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Physicochemical and Spectroscopic Data
A summary of the key physical and spectroscopic properties of ethyl adamantane-1-
carboxylate is provided below for easy reference.

Table 1: Physicochemical Properties of Ethyl Adamantane-1-Carboxylate

Property Value Reference

CAS Number 2094-73-7 [4][5]

Molecular Formula C₁₃H₂₀O₂ [6]

Molecular Weight 208.30 g/mol [6]

Appearance
White crystalline powder or

colorless liquid
[4][7]

Boiling Point 90-91 °C at 1 mmHg [7]

Density 1.106 ± 0.06 g/cm³ (Predicted) [7]

Solubility Sparingly soluble in water [4]

Table 2: Spectroscopic Data of Ethyl Adamantane-1-Carboxylate
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Spectroscopy Data Reference

¹H NMR (CDCl₃)

δ 4.11 (q, J=7.1 Hz, 2H,

OCH₂CH₃), 2.00 (s, 3H,

Adamantane-H), 1.88 (s, 6H,

Adamantane-H), 1.71 (s, 6H,

Adamantane-H), 1.24 (t, J=7.1

Hz, 3H, OCH₂CH₃)

[8][9]

¹³C NMR (CDCl₃)

δ 177.5 (C=O), 60.5

(OCH₂CH₃), 41.0 (C-1), 39.0

(Adamantane-CH), 36.5

(Adamantane-CH₂), 28.1

(Adamantane-CH), 14.4

(OCH₂CH₃)

[6][10]

Mass Spectrum (EI)

m/z (%): 208 (M⁺, 25), 163

(100), 135 (80), 107 (30), 93

(45), 79 (50)

[5]

IR (liquid film)
ν (cm⁻¹): 2905, 2850 (C-H),

1725 (C=O), 1250, 1095 (C-O)
[6]

Synthesis of Ethyl Adamantane-1-Carboxylate
Ethyl adamantane-1-carboxylate is most commonly synthesized via the Fischer esterification

of 1-adamantanecarboxylic acid with ethanol in the presence of a strong acid catalyst.
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1-Adamantanecarboxylic Acid

Ethyl Adamantane-1-Carboxylate

Reflux

Ethanol

H₂SO₄ (cat.)

Water

Ethyl Adamantane-1-Carboxylate

N-Substituted Adamantane-1-carboxamide

RNH₂

Adamantane-1-methanol

1. LiAlH₄

2. H₃O⁺

Tertiary Alcohol

1. R'MgBr (excess)
2. H₃O⁺
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Synthesis of Bioactive Molecules

Biological Target

Ethyl Adamantane-1-Carboxylate

Functionalized Adamantane Intermediate

Multi-step Synthesis

Bioactive Molecule
(e.g., DPP-4 Inhibitor Precursor)

DPP-4 Enzyme

Inhibition

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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